Cas no 7474-97-7 (4-hydroxynaphthalene-1-carboxylic acid)

4-Hydroxynaphthalene-1-carboxylic acid is a naphthalene derivative featuring both hydroxyl and carboxylic acid functional groups at the 4- and 1-positions, respectively. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of dyes, pharmaceuticals, and agrochemicals. Its bifunctional structure allows for selective modifications, enabling the formation of complex molecular architectures. The presence of the hydroxyl group enhances solubility in polar solvents, while the carboxylic acid moiety facilitates further derivatization through esterification or amidation. The compound exhibits stability under standard conditions, making it suitable for various industrial and research applications. Its well-defined reactivity profile ensures consistent performance in synthetic workflows.
4-hydroxynaphthalene-1-carboxylic acid structure
7474-97-7 structure
Product Name:4-hydroxynaphthalene-1-carboxylic acid
CAS No:7474-97-7
MF:C11H8O3
MW:188.179423332214
CID:578483
PubChem ID:344291
Update Time:2025-06-07

4-hydroxynaphthalene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Hydroxy-1-naphthoic acid
    • 1-Naphthalenecarboxylicacid, 4-hydroxy-
    • 4-hydroxynaphthalene-1-carboxylic acid
    • 1-hydroxy-4-naphthoic acid
    • 1-hydroxynaphthalene-4-carboxylic acid
    • 4-hydroxy-1-naphthalenecarboxylic acid
    • SCHEMBL678559
    • FT-0705286
    • 4-hydroxynaphthoic acid
    • 1-Naphthalenecarboxylic acid, 4-hydroxy-
    • p-hydroxynaphthoic acid
    • 1-Hydroxy-4-naphthalenecarboxylic acid
    • AT25660
    • 4-hydroxy-1-naphthoicacid
    • EN300-107268
    • PSAGPCOTGOTBQB-UHFFFAOYSA-N
    • DTXSID10322381
    • CS-0231152
    • 7474-97-7
    • NSC-401125
    • AKOS006275716
    • UNII-OO8UA94R91
    • NSC401125
    • OO8UA94R91
    • Z1198150516
    • DB-087890
    • MFCD00094167
    • Inchi： 1S/C11H8O3/c12-10-6-5-9(11(13)14)7-3-1-2-4-8(7)10/h1-6,12H,(H,13,14)
    • InChI Key： PSAGPCOTGOTBQB-UHFFFAOYSA-N
    • SMILES： OC1C=CC(C(=O)O)=C2C=CC=CC2=1

Computed Properties

  • Exact Mass: 188.04700
  • Monoisotopic Mass: 188.047
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 57.5A^2

Experimental Properties

  • Density: 1.399
  • Boiling Point: 442.2°Cat760mmHg
  • Flash Point: 235.4°C
  • Refractive Index: 1.716
  • PSA: 57.53000
  • LogP: 2.24360

4-hydroxynaphthalene-1-carboxylic acid Customs Data

  • HS CODE：2918290000
  • Customs Data：

    China Customs Code:

    2918290000

    Overview:

    2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%

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4-hydroxynaphthalene-1-carboxylic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:7474-97-7)4-hydroxynaphthalene-1-carboxylic acid
Order Number:A1090454
Stock Status:in Stock
Quantity:250mg/1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:01
Price ($):212.0/562.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:7474-97-7)4-hydroxynaphthalene-1-carboxylic acid
A1090454
Purity:99%/99%
Quantity:250mg/1g
Price ($):212.0/562.0
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